Cas no 55196-70-8 (4-Nitrophenyl b-D-glucopyranoside-6-phosphate)
4-Nitrophenyl b-D-glucopyranoside-6-phosphate Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitrophenyl b-D-glucopyranoside-6-phosphate
-
4-Nitrophenyl b-D-glucopyranoside-6-phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX45975-100mg |
4-Nitrophenyl b-D-glucopyranoside-6-phosphate |
55196-70-8 | 100mg |
$9800.00 | 2024-04-19 |
4-Nitrophenyl b-D-glucopyranoside-6-phosphate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 4-Nitrophenyl b-D-glucopyranoside-6-phosphate
4-Nitrophenyl β-D-Glucopyranoside-6-Phosphate (CAS No. 55196-70-8): An Overview
4-Nitrophenyl β-D-Glucopyranoside-6-Phosphate (CAS No. 55196-70-8) is a versatile compound that has gained significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as PNPG6P, is a phosphorylated derivative of a β-D-glucopyranoside with a nitrophenyl group attached to the glucose moiety. Its unique structure and properties make it an essential tool in various biochemical assays and enzymatic studies.
The chemical structure of 4-Nitrophenyl β-D-Glucopyranoside-6-Phosphate consists of a glucose molecule with a phosphate group at the 6-position and a nitrophenyl group at the 4-position of the glucose ring. The presence of the phosphate group imparts additional reactivity and specificity to the molecule, making it particularly useful in enzymatic reactions involving glycosidases and phosphatases.
In recent years, PNPG6P has been extensively studied for its role in various biological processes. One of the key applications of this compound is in the study of glycosidase enzymes, which are crucial for the breakdown of complex carbohydrates in living organisms. Glycosidases are involved in numerous physiological and pathological processes, including digestion, cell signaling, and disease progression. By using 4-Nitrophenyl β-D-Glucopyranoside-6-Phosphate as a substrate, researchers can gain insights into the mechanisms of these enzymes and develop inhibitors or activators for therapeutic purposes.
The enzymatic hydrolysis of PNPG6P by glycosidases results in the release of p-nitrophenol (PNP), which can be easily detected spectrophotometrically due to its strong absorbance at 405 nm. This property makes 4-Nitrophenyl β-D-Glucopyranoside-6-Phosphate an ideal substrate for kinetic studies and enzyme assays. The ability to quantitatively measure PNP production allows researchers to determine enzyme activity, substrate specificity, and inhibition constants with high precision.
Beyond its use in enzymatic studies, PNPG6P has also found applications in drug discovery and development. For instance, it has been used to screen libraries of small molecules for their ability to modulate glycosidase activity. This approach has led to the identification of novel compounds with potential therapeutic value in diseases such as diabetes, cancer, and neurodegenerative disorders.
In addition to its role in basic research, 4-Nitrophenyl β-D-Glucopyranoside-6-Phosphate has practical applications in diagnostic assays. The high sensitivity and specificity of PNP detection make it suitable for use in clinical settings where accurate measurement of enzyme activity is critical. For example, it can be used to monitor the efficacy of enzyme replacement therapy in patients with lysosomal storage disorders.
The synthesis of PNPG6P involves several steps, including the protection of hydroxyl groups on glucose, the introduction of the nitrophenyl group, and the final phosphorylation step. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.
In conclusion, 4-Nitrophenyl β-D-Glucopyranoside-6-Phosphate (CAS No. 55196-70-8) is a valuable reagent with a wide range of applications in biochemistry and pharmaceutical research. Its unique chemical structure and properties make it an indispensable tool for studying glycosidase enzymes, developing new drugs, and improving diagnostic assays. As research continues to uncover new insights into its potential uses, PNPG6P is likely to remain a focal point in the scientific community for years to come.
55196-70-8 (4-Nitrophenyl b-D-glucopyranoside-6-phosphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)